4-[(5,5-dimethyl-3-oxo-1-cyclohexen-1-yl)amino]-2-hydroxybenzoic acid

• IUPAC Name: 4-[(5,5-dimethyl-3-oxocyclohexen-1-yl)amino]-2-hydroxybenzoic acid
• InChI: InChI=1S/C15H17NO4/c1-15(2)7-10(5-11(17)8-15)16-9-3-4-12(14(19)20)13(18)6-9/h3-6,16,18H,7-8H2,1-2H3,(H,19,20)
• InChI Key: QWTVPNFWXLCSBL-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC(=CC(=O)C1)NC2=CC(=C(C=C2)C(=O)O)O)C
• Molecular Formula: C15H17NO4
• Molecular Weight: 275.30 g/mol
• Solubility: >41.3 [ug/mL] (The mean of the results at pH 7.4)

Description

4-[(5,5-dimethyl-3-oxo-1-cyclohexen-1-yl)amino]-2-hydroxybenzoic acid, also known as DHCA, is a synthetic compound that has been extensively studied for its potential therapeutic applications. DHCA belongs to the family of salicylic acid derivatives and has been found to possess anti-inflammatory, antioxidant, and anti-cancer properties.

Mechanism of Action

4-[(5,5-dimethyl-3-oxo-1-cyclohexen-1-yl)amino]-2-hydroxybenzoic acid exerts its anti-inflammatory and antioxidant effects by inhibiting the production of pro-inflammatory cytokines and reactive oxygen species. It also activates the nuclear factor erythroid 2-related factor 2 (Nrf2) pathway, which is responsible for the induction of antioxidant enzymes. This compound has also been found to inhibit the activity of cyclooxygenase-2 (COX-2), which is involved in the production of prostaglandins, thereby reducing inflammation.
Biochemical and Physiological Effects:
This compound has been found to possess a wide range of biochemical and physiological effects. It has been shown to reduce inflammation, oxidative stress, and cell proliferation. This compound has also been found to induce apoptosis, which is the programmed cell death of cancer cells. Additionally, this compound has been shown to improve glucose metabolism and insulin sensitivity, making it a potential therapeutic agent for the treatment of diabetes.

Advantages and Limitations for Lab Experiments

4-[(5,5-dimethyl-3-oxo-1-cyclohexen-1-yl)amino]-2-hydroxybenzoic acid has several advantages for lab experiments. It is readily available and can be synthesized in large quantities. This compound is also stable under a wide range of conditions, making it suitable for use in various assays. However, this compound has some limitations for lab experiments. It has low solubility in water, which can make it difficult to use in certain assays. Additionally, this compound can be toxic at high concentrations, which can limit its use in cell culture experiments.

Future Directions

There are several future directions for the study of 4-[(5,5-dimethyl-3-oxo-1-cyclohexen-1-yl)amino]-2-hydroxybenzoic acid. One potential area of research is the development of this compound-based drugs for the treatment of cancer and other diseases. Another area of research is the investigation of the mechanism of action of this compound, which could lead to the development of more potent and selective analogs. Additionally, the use of this compound in combination with other drugs could enhance its therapeutic efficacy. Finally, the development of new methods for the synthesis of this compound could improve its availability and reduce its cost.

Synthesis Methods

4-[(5,5-dimethyl-3-oxo-1-cyclohexen-1-yl)amino]-2-hydroxybenzoic acid can be synthesized by the condensation of 5,5-dimethylcyclohexane-1,3-dione with salicylic acid in the presence of a catalyst. The reaction proceeds via a Knoevenagel condensation mechanism and results in the formation of this compound as a white crystalline powder.

Scientific Research Applications

4-[(5,5-dimethyl-3-oxo-1-cyclohexen-1-yl)amino]-2-hydroxybenzoic acid has been extensively studied for its potential therapeutic applications. It has been found to possess anti-inflammatory, antioxidant, and anti-cancer properties. This compound has shown promising results in the treatment of various diseases, including cancer, diabetes, and neurodegenerative disorders.